Cas no 112-06-1 (Heptyl acetate)

Heptyl acetate Chemical and Physical Properties
Names and Identifiers
-
- Heptyl acetate
- HEPTYL ACETATE(AS)
- n-Heptyl acetate
- Acetic Acid Heptyl Ester
- 1-heptyl acetate
- heptanyl acetate
- heptyl
- FEMA 2547
- acetatec-7
- Heptylacetat
- n-Heptylacetat
- Iteptyl acetate
- heptylethanoate
- Acetate C-7
- 1-heptylacetate
-
- MDL: MFCD00027311
- Inchi: 1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
- InChI Key: ZCZSIDMEHXZRLG-UHFFFAOYSA-N
- SMILES: CCCCCCCOC(=O)C
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless liquid. It has pleasant fragrant pear fruit fragrance.
- Density: 0,87 g/cm3
- Melting Point: -50°C(lit.)
- Boiling Point: 192°C(lit.)
- Flash Point: 154 °F
- Refractive Index: n20/D 1.414
- PSA: 26.30000
- LogP: 2.51990
- FEMA: 2547
- Vapor Pressure: 12 mm Hg ( 73 °C)
- Solubility: Soluble in ethanol and ether, insoluble in water.
Heptyl acetate Security Information
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H227-H316
- Warning Statement: P210-P280-P332+P313-P370+P378-P403+P235-P501
- WGK Germany:2
- Hazard Category Code: 38
- Safety Instruction: 15
- RTECS:AH9901000
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
Heptyl acetate Customs Data
- HS CODE:2915390090
- Customs Data:
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Heptyl acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB135484-25 g |
Acetic acid n-heptyl ester, 99%; . |
112-06-1 | 99% | 25 g |
€72.90 | 2023-07-20 | |
abcr | AB135484-500 g |
Acetic acid n-heptyl ester, 99%; . |
112-06-1 | 99% | 500 g |
€137.00 | 2023-07-20 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H859267-25ml |
Heptyl Acetate |
112-06-1 | ≥98% | 25ml |
¥217.00 | 2022-01-10 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0904-500ML |
Heptyl Acetate |
112-06-1 | >99.0%(GC) | 500ml |
¥330.00 | 2024-04-18 | |
Cooke Chemical | A4832912-25ML |
Heptyl Acetate |
112-06-1 | >99.0%(GC) | 25ml |
RMB 39.20 | 2025-02-20 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H859267-100ml |
Heptyl Acetate |
112-06-1 | ≥98% | 100ml |
¥272.00 | 2022-01-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157248-500ML |
Heptyl acetate |
112-06-1 | >99.0%(GC) | 500ml |
¥332.90 | 2023-09-02 | |
abcr | AB135484-100 g |
Acetic acid n-heptyl ester, 99%; . |
112-06-1 | 99% | 100 g |
€89.30 | 2023-07-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W254703-9KG-K |
Heptyl acetate |
112-06-1 | ≥98%, FG | 9KG |
5529.47 | 2021-05-17 | |
abcr | AB135484-25g |
Acetic acid n-heptyl ester, 99%; . |
112-06-1 | 99% | 25g |
€72.90 | 2025-02-19 |
Heptyl acetate Related Literature
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Michael H. Abraham Chem. Soc. Rev. 1993 22 73
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Chunlian Wang,Hang Shi,Guo-Jun Deng,Huawen Huang Org. Biomol. Chem. 2021 19 9177
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3. Acid-induced 13C nuclear magnetic resonance chemical shift changes of ether and ester carbon atomsMikael Begtrup J. Chem. Soc. Perkin Trans. 2 1983 1609
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5. Field induced fragmentation spectra from reactive stage-tandem differential mobility spectrometryP. E. Fowler,J. Z. Pilgrim,G. Lee,G. A. Eiceman Analyst 2020 145 5314
Related Categories
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
Additional information on Heptyl acetate
Heptyl Acetate: A Comprehensive Overview
Heptyl Acetate (CAS No. 112-06-1) is a versatile organic compound that has garnered significant attention in various industrial and research domains. This compound, also known as ethyl heptanoate, is an ester formed from the reaction of acetic acid and heptanol. Its chemical structure, comprising a seven-carbon chain (heptyl group) and an acetate group, endows it with unique physical and chemical properties that make it suitable for a wide range of applications.
One of the most notable aspects of Heptyl Acetate is its role in the fragrance industry. It is widely used as a flavoring agent due to its pleasant, fruity aroma, which closely resembles that of apples or pears. This characteristic has made it a popular ingredient in perfumes, cosmetics, and food additives. Recent studies have explored the potential of Heptyl Acetate in enhancing the sensory profile of natural and artificial flavors, particularly in the development of eco-friendly personal care products.
From a chemical standpoint, Heptyl Acetate exhibits excellent solubility in organic solvents and moderate stability under standard conditions. Its ability to act as a solvent has led to its application in various industrial processes, including paint manufacturing and pharmaceutical formulations. Researchers have also investigated its potential as a green solvent alternative, given its biodegradability and low toxicity compared to traditional solvents.
The synthesis of Heptyl Acetate typically involves Fischer esterification or transesterification reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, the use of solid acid catalysts has been shown to significantly improve yield and reduce reaction time, making the process more sustainable.
In terms of safety and handling, Heptyl Acetate is generally considered non-hazardous under normal conditions. However, it is important to handle it with care due to its flammability and potential for irritation if inhaled or ingested in large quantities. Proper ventilation and personal protective equipment are recommended during its use.
Looking ahead, the demand for Heptyl Acetate is expected to grow due to its increasing application in specialty chemicals and bio-based products. Ongoing research focuses on optimizing its production processes and exploring new avenues for its utilization in emerging markets such as biodegradable plastics and renewable energy technologies.
In conclusion, Heptyl Acetate (CAS No. 112-06-1) stands out as a multifaceted compound with diverse applications across industries. Its unique properties, coupled with advancements in synthesis techniques, position it as a key player in both traditional and cutting-edge sectors. As research continues to uncover new potentials for this compound, its significance in the global market is likely to expand further.
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